Cas no 1314696-63-3 (1-(2-chloro-4-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-chloro-4-methylphenyl)cyclobutan-1-amine
• CAS No: 1314696-63-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6245580
• PubChem ID: 117285880
• Update Time: 2025-10-31

1-(2-chloro-4-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)cyclobutan-1-amine
• EN300-1984601
• 1314696-63-3

• Inchi： 1S/C11H14ClN/c1-8-3-4-9(10(12)7-8)11(13)5-2-6-11/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： IWAIKXYMOKHXIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(CCC1)N

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4-methylphenyl)cyclobutan-1-amine

1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine: A Comprehensive Overview

1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine, also known by its CAS number 1314696-63-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclobutanamine, a four-membered ring amine, substituted with a chloromethylphenyl group at the 2-position. The structure of this compound is characterized by its unique combination of a cyclobutane ring and an aromatic substituent, which contributes to its distinctive chemical properties.

The synthesis of 1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine involves a series of well-established organic reactions. Typically, the starting material is cyclobutane carboxylic acid, which undergoes amide formation with an appropriate amine. Subsequent substitution reactions introduce the chloromethylphenyl group at the desired position. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis more scalable and cost-effective.

The physical properties of 1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine are influenced by its molecular structure. The compound is typically a white crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various analytical techniques. The compound's stability under standard storage conditions is excellent, provided it is protected from moisture and light.

In terms of biological activity, 1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine has shown promise in preliminary pharmacological studies. It exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), suggesting potential applications in drug discovery. Recent research has focused on its role as a lead compound for developing novel therapeutics targeting neurological disorders. Preclinical studies indicate that the compound may possess neuroprotective properties, although further investigations are required to validate these findings.

The application of CAS No 1314696-63-3 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as an n-type semiconductor in organic field-effect transistors (OFETs). Initial results demonstrate moderate charge carrier mobility, which could be improved through structural modifications.

From an environmental perspective, the ecological impact of 1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine remains largely unexplored. However, its chemical stability suggests that it may persist in certain environmental compartments. Regulatory agencies are increasingly scrutinizing such compounds for their potential to bioaccumulate or disrupt aquatic ecosystems. Future studies should prioritize assessing its environmental fate and toxicity to inform sustainable practices.

In conclusion, 1-(2-Chloro-4-Methylphenyl)Cyclobutan-1-Amine, CAS No 1314696-63-3, represents a versatile compound with diverse applications across multiple scientific disciplines. Its synthesis has been refined through innovative methodologies, while its biological and electronic properties continue to attract research interest. As ongoing studies unravel its full potential, this compound is poised to contribute significantly to both therapeutic development and materials innovation.